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Compound of Interest

Compound Name: Ethyl 2-methylbutanoate-d9

Cat. No.: B12399081 Get Quote

This guide provides a detailed analysis of the molecular weight of the deuterated organic

compound, Ethyl 2-methylbutanoate-d9. It is intended for researchers, scientists, and

professionals in the field of drug development who utilize isotopically labeled compounds in

their work.

Core Data Presentation
The molecular weight of a compound is a fundamental physical property. For isotopically

labeled molecules such as Ethyl 2-methylbutanoate-d9, it is crucial to understand the mass

difference imparted by the substitution of hydrogen atoms with deuterium. The table below

summarizes the key quantitative data for Ethyl 2-methylbutanoate-d9 and its non-deuterated

analog.

Compound/Isotope Chemical Formula Molecular Weight ( g/mol )

Ethyl 2-methylbutanoate-d9 C₇H₅D₉O₂ 139.2403[1][2]

Ethyl 2-methylbutanoate C₇H₁₄O₂ 130.18[3][4]

Deuterium (D) D or ²H 2.014[5][6][7]

Hydrogen (H) H 1.008[8]
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The molecular weight of a chemical compound is determined by the sum of the atomic weights

of its constituent atoms. The chemical formula for the non-deuterated form, Ethyl 2-

methylbutanoate, is C₇H₁₄O₂[4][9]. In the deuterated variant, Ethyl 2-methylbutanoate-d9,

nine hydrogen atoms are replaced by deuterium atoms, resulting in the formula C₇H₅D₉O₂[1]

[2].

The calculation of the molecular weight is as follows:

Ethyl 2-methylbutanoate: (7 × Atomic Weight of Carbon) + (14 × Atomic Weight of Hydrogen)

+ (2 × Atomic Weight of Oxygen)

Ethyl 2-methylbutanoate-d9: (7 × Atomic Weight of Carbon) + (5 × Atomic Weight of

Hydrogen) + (9 × Atomic Weight of Deuterium) + (2 × Atomic Weight of Oxygen)

The significant mass difference between hydrogen (atomic weight ≈ 1.008 amu) and deuterium

(atomic weight ≈ 2.014 amu) is the primary reason for the increased molecular weight of the

deuterated compound[5][6][7][8]. This mass difference is a key feature exploited in various

scientific applications, including as tracers in metabolic studies and as internal standards in

mass spectrometry.

Logical Relationship Diagram
The following diagram illustrates the relationship between the standard and deuterated forms of

Ethyl 2-methylbutanoate.
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Ethyl 2-methylbutanoate
(C₇H₁₄O₂)

MW: 130.18

Isotopic Labeling
(9 H atoms replaced by 9 D atoms)

Ethyl 2-methylbutanoate-d9
(C₇H₅D₉O₂)

MW: 139.2403

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Examination of the Molecular Weight of
Ethyl 2-methylbutanoate-d9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399081#molecular-weight-of-ethyl-2-
methylbutanoate-d9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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